![molecular formula C13H23NO3 B2852760 Tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate CAS No. 206989-47-1](/img/structure/B2852760.png)
Tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate is a chemical compound with the molecular formula C13H23NO3 . It has a molecular weight of 241.33 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a tert-butyl ester group and a 2-oxopropyl (or acetonyl) group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 241.33 . Other physical and chemical properties such as boiling point, density, and pKa are not specified in the available resources.Scientific Research Applications
Synthesis of Piperidine Derivatives
Studies have demonstrated the potential of tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate and related compounds as promising synthons for the preparation of diverse piperidine derivatives. For instance, the reaction of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with specific reagents afforded in 50–80% yields the corresponding tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, highlighting their role in synthesizing structurally varied piperidine frameworks (Moskalenko & Boev, 2014).
Cyclic Amino Acid Esters
The synthesis and characterization of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate as a cyclic amino acid ester from corresponding ethyl 2-amino-4-(2-oxiranyl)butanoate HCl salt via intramolecular lactonization reaction have been detailed. This compound showcases the versatility of using piperidine-1-carboxylate derivatives for creating complex bicyclic structures, which are valuable in the synthesis of biologically active molecules (Moriguchi et al., 2014).
Enantiopure Derivatives
Tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates have been prepared starting from specific amino acids, illustrating the compound's utility in generating enantiopure derivatives such as 4-hydroxypipecolate and 4-hydroxylysine derivatives. This highlights its significance in synthesizing enantiomerically pure compounds for potential therapeutic applications (Marin et al., 2004).
Advanced Organic Synthesis
Further research has explored the stereoselective synthesis of piperidine derivatives fused with oxygen heterocycles, showcasing the advanced organic synthesis capabilities of tert-butyl 4-oxopiperidine-1-carboxylate derivatives. These studies demonstrate the compound's role in creating fused bicyclic systems with potential for further chemical modifications (Moskalenko & Boev, 2014).
Biological Active Alkaloids
The compound has also been utilized in the short enantioselective synthesis of biologically active alkaloids like sedridine, allosedridine, and coniine, demonstrating the chemical's utility as a versatile chiral building block for synthesizing complex organic molecules with biological activity (Passarella et al., 2005).
Properties
IUPAC Name |
tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO3/c1-10(15)8-11-6-5-7-14(9-11)12(16)17-13(2,3)4/h11H,5-9H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HABRZAPYTNWRRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1CCCN(C1)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
206989-47-1 | |
Record name | tert-butyl 3-(2-oxopropyl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.